Clenpenterol-D11 hydrochloride

Specification

• CAS No.: 1325559-11-2
• Molecular Formula: C13H9D11Cl2N2O.HCl
• Molecular Weight: 338.748

Introduction

Parameter	Value
CAS Number	1325559-11-2
Molecular Formula	C13H9D11Cl2N2O.HCl
Molecular Weight	338.748 g/mol
IUPAC Name	1-(4-amino-3,5-dichlorophenyl)-2-[[1,1,1,3,3,4,4,4-octadeuterio-2-(trideuteriomethyl)butan-2-yl]amino]ethanol; hydrochloride
Synonyms	Clenpenterol-D11-HCl, Clenpenterol-(dimethyl-d6, propyl-d5) hydrochloride

This deuterated compound features eleven deuterium atoms replacing hydrogen atoms in the original structure, with the distribution being six deuterium atoms in the dimethyl group and five in the propyl group.

Physical and Chemical Properties

Clenpenterol-D11 hydrochloride exhibits specific physicochemical properties that determine its handling, storage, and application in research settings. Understanding these properties is essential for proper utilization in analytical procedures and experimental designs.

Physical Properties

The physical characteristics of Clenpenterol-D11 hydrochloride are summarized in the following table based on available research data:

Property	Description
Appearance	Neat solid
Storage Condition	2-8°C (refrigerated)
Purity (typical)	95% by HPLC; 98% atom D
Stability	Stable under recommended storage conditions

Structural Characteristics

The structural configuration of Clenpenterol-D11 hydrochloride features a distinctive arrangement with deuterium atoms specifically incorporated at strategic positions. The molecular structure includes:

• A 4-amino-3,5-dichlorophenyl group

• An ethanol bridge connecting to the amino group

• Eleven deuterium atoms replacing hydrogen atoms in the dimethyl-propyl portion

• Hydrochloride salt formation for enhanced stability and solubility

This specific deuterium labeling pattern makes the compound particularly valuable for mass spectrometric analysis, as it provides a distinctive isotopic signature that can be readily identified and quantified in complex biological matrices.

Research Applications

Clenpenterol-D11 hydrochloride serves multiple critical functions in scientific research, particularly in analytical chemistry, pharmacology, and food safety applications.

As a deuterated reference standard, Clenpenterol-D11 hydrochloride plays a pivotal role in analytical methodologies:

• Serves as an internal standard in isotope dilution mass spectrometry techniques

• Enables precise quantification of the non-deuterated Clenpenterol in biological samples

• Provides a reliable reference point for confirming compound identity in complex matrices

• Facilitates method validation and quality control processes in analytical laboratories

The compound's eleven deuterium atoms create a mass shift that allows clear differentiation from the non-deuterated analogue during mass spectrometric analysis, making it invaluable for developing sensitive and specific analytical methods.

Pharmacokinetic and Metabolic Studies

Researchers utilize Clenpenterol-D11 hydrochloride extensively to investigate the pharmacokinetic properties and metabolic pathways of Clenpenterol:

• Enables precise tracking of the parent compound's distribution, metabolism, and elimination in biological systems

• Facilitates identification of metabolic pathways through differentiation between parent compound and metabolites

• Supports determination of half-life, clearance rates, and other pharmacokinetic parameters

• Provides insights into biotransformation mechanisms in different species

The deuterium labeling allows researchers to distinguish between exogenous and endogenous compounds, providing clear data on how Clenpenterol behaves within biological systems.

Classification System	Designation
EU Hazard Symbols	Xi - Irritant
GHS Pictogram	GHS07 (Exclamation mark)
Risk Codes	36/37/38 - Irritating to eyes, respiratory system and skin
Classification (EC 1272/2008)	Skin irritation (Category 2), H315 Eye irritation (Category 2), H319 Skin sensitisation (Category 1), H317

These classifications highlight the irritant properties of the compound, particularly its potential to cause irritation to the eyes, skin, and respiratory system.

Analytical Detection Methods

The detection and quantification of Clenpenterol-D11 hydrochloride in various matrices involves sophisticated analytical techniques, primarily centered around mass spectrometry-based approaches.

Mass Spectrometric Parameters

Mass spectrometry serves as the primary analytical technique for detecting and quantifying Clenpenterol-D11 hydrochloride. Key mass spectrometric parameters include:

• Precursor ion mass-to-charge ratio (m/z)

• Product ion transitions for selective reaction monitoring (SRM)

• Collision energies optimized for specific fragment ions

• Chromatographic retention times under standardized conditions

These parameters allow for highly specific and sensitive detection of the compound, even in complex biological matrices or food samples.

Chromatographic Techniques

High-performance liquid chromatography (HPLC) coupled with mass spectrometry represents the gold standard for Clenpenterol-D11 hydrochloride analysis:

• Typically employs C18 or similar reverse-phase columns

• Utilizes gradient elution with acidified mobile phases

• Achieves separation from other β-agonists and potential interferents

• Enables quantification at trace levels (low μg/kg or below)

The development of advanced chromatographic methods has significantly improved the sensitivity and specificity of Clenpenterol-D11 hydrochloride detection, supporting its application in regulatory testing and research contexts.